Cas no 1803595-77-8 (3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one)

• Product Name: 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one
• CAS No: 1803595-77-8
• MDL: MFCD28714686
• CID: 4617079
• PubChem ID: 119031616
• Update Time: 2025-11-07

3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one

• MDL： MFCD28714686

Additional information on 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one

Introduction to 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one (CAS No: 1803595-77-8)

3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one is a unique organic compound with the CAS registry number 1803595-77-8. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, typically a carbon or nitrogen atom. In this case, the spiro structure is formed by a three-membered ring and a seven-membered ring, with the nitrogen atom serving as the bridgehead.

The molecular structure of 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one includes a pyrrolidinone ring fused with an oxolane (tetrahydrofuran) group. The presence of the lactam (pyrrolidinone) ring contributes to its amide functionality, while the oxolane group introduces ether-like properties. This combination makes the compound versatile in terms of chemical reactivity and potential applications.

Recent studies have highlighted the importance of spiro compounds like 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one in drug discovery and materials science. The spiro structure is known to enhance bioavailability and stability in pharmaceuticals, making it a promising candidate for developing new therapeutic agents.

One of the key areas of research involving this compound is its role in bioisosteric replacements in medicinal chemistry. By replacing certain functional groups with bioisosteres, chemists can optimize drug candidates for better efficacy and reduced toxicity. The unique spiro structure of 1803595-77-8 allows for such modifications while maintaining the core pharmacophore elements necessary for biological activity.

Another area of interest is the synthesis and characterization of derivatives of 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-1-one. Researchers have explored various synthetic pathways to access this compound, including ring-closing metathesis and nucleophilic substitution reactions. These methods not only provide efficient routes to the target molecule but also enable the preparation of analogs with tailored properties.

The compound has also been studied for its potential in catalysis and as a building block in organic synthesis. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been investigated, with promising results in enantioselective reactions.

In terms of applications, 1803595-77-8 has shown promise in the development of antimicrobial agents, where its spiro structure contributes to enhanced penetration into bacterial membranes and improved activity against resistant strains.

Moreover, recent advancements in computational chemistry have allowed for detailed modeling of 3-(oxolan-2-yl)-2-azaspiro[3.3]heptan-one's interactions with biological targets. These studies provide insights into its binding modes and pharmacokinetic properties, guiding further optimization efforts.

In conclusion, 1803595 - 77 - 8, or 3-(oxolan - 2 - yl) - 2 - azaspiro [ 3 . 3 ] heptan - 1 - one, is a structurally intriguing compound with diverse applications across chemistry and biology. Its unique spiro architecture and functional groups make it a valuable tool in drug discovery, materials science, and organic synthesis.